Cas no 1354002-72-4 (2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide)

• Product Name: 2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide
• CAS No: 1354002-72-4
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 2156516
• Update Time: 2025-05-25

2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-methyl-n-((r)-1-methyl-piperidin-3-yl)-acetamide
• (R)-2-Amino-N-methyl-N-(1-methylpiperidin-3-yl)acetamide
• AM95839
• 2-Amino-N-methyl-N-((R)-1-methylpiperidin-3-yl)acetamide
• 2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide

• Inchi： 1S/C9H19N3O/c1-11-5-3-4-8(7-11)12(2)9(13)6-10/h8H,3-7,10H2,1-2H3/t8-/m1/s1
• InChI Key： QCRANTOJYDJPSE-MRVPVSSYSA-N
• SMILES： O=C(CN)N(C)[C@H]1CN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide

Introduction to 2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide (CAS No. 1354002-72-4)

2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide, a compound with the chemical identifier CAS No. 1354002-72-4, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and development in academic and industrial settings.

The structural framework of 2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide is characterized by the presence of multiple functional groups, including an amide linkage, a tertiary amine, and a stereogenic center at the piperidine ring. These features contribute to its unique chemical properties and reactivity, which are leveraged in various synthetic transformations. The molecule's stereochemistry, particularly the (R)-configuration at the 1-methyl-piperidin-3-yl group, plays a crucial role in determining its biological interactions and pharmacological effects.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that exploit complex molecular architectures. Among these efforts, 2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide has emerged as a promising scaffold for drug discovery. Its ability to serve as a building block in the synthesis of more intricate molecules has made it valuable for creating compounds with potential applications in treating various diseases.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have utilized it as a precursor in the synthesis of molecules targeting neurological disorders, infectious diseases, and even cancer. The amide group in its structure can be modified to enhance solubility, bioavailability, and metabolic stability, while the piperidine moiety provides a scaffold for further functionalization.

The stereochemical purity of 2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide is particularly noteworthy. The (R)-configuration at the stereogenic center has been shown to influence the pharmacokinetic and pharmacodynamic properties of derivatives significantly. This underscores the importance of enantioselective synthesis in pharmaceutical development, where achieving high enantiomeric purity is essential for optimal therapeutic outcomes.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to isolate high-purity enantiomers, facilitating further research into its applications. These improvements have not only enhanced the accessibility of 2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide but also opened new avenues for exploring its potential in drug development.

The biological activity of derivatives of 2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide has been extensively studied in preclinical models. Preliminary findings suggest that certain modifications can lead to compounds with potent inhibitory effects on enzymes involved in disease pathways. For instance, derivatives with optimized structures have shown promise in inhibiting kinases associated with cancer progression or enzymes implicated in inflammatory responses.

The development of computational tools has also played a significant role in understanding the interactions between this compound and biological targets. Molecular modeling studies have provided insights into how different structural modifications can influence binding affinity and selectivity. These insights are crucial for designing next-generation drugs that are both effective and minimally toxic.

Furthermore, the environmental impact of synthesizing complex molecules like 2-Amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide has been a growing concern. Researchers are increasingly adopting green chemistry principles to develop more sustainable synthetic routes. This includes using renewable feedstocks, reducing waste generation, and employing catalytic processes that minimize energy consumption.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing synthetic methodologies. Collaborative efforts between academia and industry are expected to accelerate these developments, leading to innovative treatments for unmet medical needs.